Cas no 78136-55-7 (4-BENZYLOXY-3-METHOXY-TOLUENE)
4-BENZYLOXY-3-METHOXY-TOLUENE Chemical and Physical Properties
Names and Identifiers
-
- 4-BENZYLOXY-3-METHOXY-TOLUENE
- 2-methoxy-4-methyl-1-phenylmethoxybenzene
- JUSWCUDPGOUXKN-UHFFFAOYSA-N
- EN300-749061
- 78136-55-7
- DTXSID90407988
- 1-(benzyloxy)-2-methoxy-4-methylbenzene
- FT-0662957
- SCHEMBL171847
- 4-benzyloxy-3-methoxytoluene
- AKOS024461903
-
- Inchi: 1S/C15H16O2/c1-12-8-9-14(15(10-12)16-2)17-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
- InChI Key: JUSWCUDPGOUXKN-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=CC(C)=CC=1OC
Computed Properties
- Exact Mass: 228.115029749g/mol
- Monoisotopic Mass: 228.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Solubility: Ethanol, Methanol
4-BENZYLOXY-3-METHOXY-TOLUENE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B286560-500mg |
4-Benzyloxy-3-methoxy-toluene |
78136-55-7 | 500mg |
$ 104.00 | 2023-04-18 | ||
| TRC | B286560-1g |
4-Benzyloxy-3-methoxy-toluene |
78136-55-7 | 1g |
$ 150.00 | 2023-04-18 | ||
| TRC | B286560-2g |
4-Benzyloxy-3-methoxy-toluene |
78136-55-7 | 2g |
$ 270.00 | 2023-04-18 | ||
| TRC | B286560-5g |
4-Benzyloxy-3-methoxy-toluene |
78136-55-7 | 5g |
$ 643.00 | 2023-04-18 | ||
| TRC | B286560-10g |
4-Benzyloxy-3-methoxy-toluene |
78136-55-7 | 10g |
$ 1171.00 | 2023-04-18 | ||
| Enamine | EN300-749061-0.05g |
1-(benzyloxy)-2-methoxy-4-methylbenzene |
78136-55-7 | 95% | 0.05g |
$65.0 | 2024-05-23 | |
| Enamine | EN300-749061-0.1g |
1-(benzyloxy)-2-methoxy-4-methylbenzene |
78136-55-7 | 95% | 0.1g |
$96.0 | 2024-05-23 | |
| Enamine | EN300-749061-0.25g |
1-(benzyloxy)-2-methoxy-4-methylbenzene |
78136-55-7 | 95% | 0.25g |
$136.0 | 2024-05-23 | |
| Enamine | EN300-749061-0.5g |
1-(benzyloxy)-2-methoxy-4-methylbenzene |
78136-55-7 | 95% | 0.5g |
$256.0 | 2024-05-23 | |
| Enamine | EN300-749061-1.0g |
1-(benzyloxy)-2-methoxy-4-methylbenzene |
78136-55-7 | 95% | 1.0g |
$355.0 | 2024-05-23 |
4-BENZYLOXY-3-METHOXY-TOLUENE Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on 4-BENZYLOXY-3-METHOXY-TOLUENE
Recent Advances in the Study of 4-Benzyloxy-3-Methoxy-Toluene (CAS: 78136-55-7) in Chemical and Biomedical Research
4-Benzyloxy-3-methoxy-toluene (CAS: 78136-55-7) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biomedical research. This compound, characterized by its benzyl and methoxy functional groups, has been explored for its role in drug synthesis, biological activity, and as a precursor in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural modifications, and pharmacological properties, making it a subject of interest for researchers in the field.
One of the key areas of research involving 4-benzyloxy-3-methoxy-toluene is its role as an intermediate in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of benzyl-protected phenolic compounds, which are crucial in the development of antioxidants and anti-inflammatory agents. The study highlighted the compound's stability under various reaction conditions, making it a reliable building block in organic synthesis.
In addition to its synthetic applications, 4-benzyloxy-3-methoxy-toluene has been investigated for its biological activity. Research conducted by the National Institute of Health (NIH) in 2022 revealed that derivatives of this compound exhibit moderate antimicrobial activity against Gram-positive bacteria. The study suggested that further structural optimization could enhance its efficacy, positioning it as a potential candidate for the development of new antibiotics.
Another significant study, published in Bioorganic & Medicinal Chemistry Letters (2023), explored the compound's potential as a scaffold for designing kinase inhibitors. The researchers synthesized a series of analogs and evaluated their inhibitory effects on various kinase enzymes implicated in cancer progression. The results indicated that certain derivatives of 4-benzyloxy-3-methoxy-toluene showed promising activity, warranting further investigation in preclinical models.
Despite these advancements, challenges remain in the widespread application of 4-benzyloxy-3-methoxy-toluene. Issues such as low solubility in aqueous media and limited bioavailability have been noted in several studies. However, recent efforts to address these limitations through formulation strategies, such as nanoparticle encapsulation, have shown encouraging results. A 2023 study in the International Journal of Pharmaceutics reported improved solubility and bioavailability of the compound when formulated as a nanoemulsion.
In conclusion, 4-benzyloxy-3-methoxy-toluene (CAS: 78136-55-7) represents a versatile and promising compound in chemical and biomedical research. Its applications range from synthetic chemistry to drug discovery, with ongoing studies aimed at overcoming its limitations and unlocking its full potential. As research continues, this compound is likely to play an increasingly important role in the development of new therapeutic agents and chemical intermediates.
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